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Compound of Interest

Compound Name: 2-Phenyl-2-propanol

Cat. No.: B165765

An In-depth Technical Guide to the Health and Safety of 2-Phenyl-2-propanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 2-Phenyl-2-propanol
(CAS No. 617-94-7), also known as a,a-Dimethylbenzyl alcohol. The following sections detail
its toxicological properties, fire and explosion hazards, handling procedures, and emergency
measures, compiled to ensure safe laboratory and manufacturing practices.

Toxicological Profile

2-Phenyl-2-propanol is classified as harmful if swallowed and causes skin and serious eye
irritation.[1] Acute exposure can also lead to respiratory system irritation.[2]

Quantitative Toxicity Data

The acute toxicity of 2-Phenyl-2-propanol has been evaluated through various studies. The
median lethal dose (LD50) and median lethal concentration (LC50) values are critical indicators
of a substance's short-term poisoning potential. These values are summarized below.
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Toxicity Data Route Species Value References
LD50 Oral Rat 1300 mg/kg [21[3114]
LD50 Oral Mouse 1400 mg/kg [2]
LD50 Dermal Rabbit 4300 mg/kg [2][41[5]
) o ) Severe (500
Skin Irritation Dermal Rabbit [3]
mg/24h)

Hazard Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-Phenyl-2-propanol is classified as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A o

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation

Experimental Protocols

The toxicological data presented are derived from standardized experimental protocols,
primarily those established by the Organisation for Economic Co-operation and Development
(OECD). These guidelines ensure data reliability and international acceptance.

Acute Oral Toxicity (OECD Guideline 401, now replaced)

This test was historically used to determine the LD50 value.[6]

e Principle: A single dose of the substance is administered orally to a group of fasted animals.

[6][7]
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o Methodology:

o Animal Selection: Healthy, young adult rodents (typically rats) of a single sex are used. If
females are used, they should be nulliparous and non-pregnant.[6]

o Administration: The test substance is administered by gavage in graduated doses to
several groups of experimental animals.

o Observation: Animals are observed for mortality, signs of toxicity (e.g., tremors,
convulsions, salivation, diarrhea), and changes in body weight for at least 14 days.[6]

o Endpoint: The LD50 is calculated as the statistically derived single dose expected to cause
death in 50% of the animals.[6] All animals are subjected to a gross necropsy.[6]

e Note: OECD 401 has been deleted and replaced by alternative methods (TG 420, 423, and
425) that use fewer animals and focus on evident toxicity rather than lethality as the primary
endpoint.[7][8]

Acute Dermal Toxicity (OECD Guideline 402)
This guideline assesses the toxic effects resulting from short-term dermal exposure.[9][10]
 Principle: The substance is applied to the skin of an animal in a single dose.[10]
e Methodology:
o Animal Selection: The test is typically performed on adult rats.[9][11]

o Preparation: Approximately 24 hours before the test, the fur is removed from the dorsal
area of the animal's trunk.

o Application: The test substance is applied uniformly over an area of at least 10% of the
total body surface area and held in contact with the skin with a porous gauze dressing for
a 24-hour exposure period.[11]

o Observation: Animals are observed for mortality and systemic toxicity for 14 days. Body
weight is recorded weekly.
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o Endpoint: The LD50 is determined, and all animals undergo a gross necropsy.[10]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test evaluates the potential of a substance to cause reversible (irritation) or irreversible
(corrosion) skin damage.[12][13]

e Principle: A single dose of the substance is applied to a small area of the skin.[13]
o Methodology:
o Animal Selection: The albino rabbit is the preferred species.[13]

o Application: A small amount (0.5 mL for liquids or 0.5 g for solids) of the test substance is
applied to a patch of shaved skin and covered with a gauze patch.[12]

o Exposure: The exposure duration is typically 4 hours.[12]

o Observation: Skin reactions, primarily erythema (redness) and edema (swelling), are
graded at 1, 24, 48, and 72 hours after patch removal.[12][14] The observation period may
be extended to 14 days to assess the reversibility of the effects.[14]

o Endpoint: The substance is classified based on the severity and reversibility of the skin
reactions observed.[15]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This guideline determines the potential for a substance to produce irritation or damage to the
eye.[1][5]

o Principle: A single dose of the substance is applied to the conjunctival sac of one eye.[1][16]
o Methodology:
o Animal Selection: The albino rabbit is the recommended test animal.[1][16]

o Application: A defined amount of the test substance (0.1 mL for liquids or 0.1 g for solids)
is instilled into the conjunctival sac of one eye. The other eye remains untreated as a
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control.[1][16]

o Observation: The eyes are examined for reactions to the cornea, iris, and conjunctiva at 1,
24, 48, and 72 hours after application.[1][16] The observation period can be extended to
21 days to evaluate the reversibility of effects.[4][17]

o Endpoint: The substance is classified based on the severity and persistence of ocular
lesions.[1][4] The use of topical anesthetics and systemic analgesics is recommended to
minimize animal pain and distress.[5]

Fire and Explosion Hazards

2-Phenyl-2-propanol is a combustible solid/liquid.[2][5] It presents a slight fire hazard when
exposed to heat or flame.[3]

Elammability Data

Property Value References

Flash Point 87 °C (188.6 °F) [2][4]

GHS Flammable Liquid
Category 4
Category

Note: GHS Category 4 for flammable liquids applies to liquids with a flash point > 60 °C and <
93 °C.[18]

Experimental Protocol: Flash Point Determination
(ASTM D93)

The flash point is determined using a standardized closed-cup method, such as the Pensky-
Martens procedure.[19]

e Principle: The sample is heated in a closed cup at a controlled rate. An ignition source is
periodically introduced into the vapor space. The flash point is the lowest temperature at
which the vapors ignite to produce a flash.[19][20]

o Methodology:
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o Apparatus: A brass test cup is filled with the sample and sealed with a lid containing
apertures for a stirrer, thermometer, and ignition source.[19]

o Procedure: The sample is heated and stirred at a specified rate. At regular temperature
intervals, stirring is stopped, and the ignition source is dipped into the cup.[19]

o Endpoint: The temperature at which a distinct flash is observed inside the cup is recorded
as the flash point.[19][21]

Fire Fighting
o Suitable Extinguishing Media: Use dry chemical powder, alcohol-stable foam, carbon dioxide
(CO2), or water spray.[2][3] For large fires, water spray or fog is recommended.[2]

o Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.[2]

» Hazardous Combustion Products: Combustion produces toxic carbon oxides (CO, CO2),
aldehydes, and other pyrolysis products.[2][3]

e Special Protective Equipment: Firefighters should wear full body protective clothing and self-
contained breathing apparatus (SCBA).[3][12]

Handling, Storage, and Disposal
Engineering Controls and Personal Protective
Equipment (PPE)

A risk assessment should guide the selection of appropriate controls. The following workflow
illustrates the general logic for PPE selection.
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Assess Exposure Potential

Is general ventilation sufficient?

Use Local Exhaust Ventilation
(e.g., Fume Hood)

Iflairborne levels

stjll exceed limits Yes

Wear Approved Respirator
(e.g., NIOSH/MSHA)

Y v

Potential for Skin/Eye Contact?

Enhanced PPE:
- Chemical Goggles / Face Shield
- Chemical-Resistant Gloves (e.g., PVC)
- Protective Boots / Apron

Proceed with Work

Click to download full resolution via product page

Standard PPE:
- Lab Coat
- Safety Glasses

Caption: Personal Protective Equipment (PPE) Selection Workflow.
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Safe Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing.[1] Do not ingest or breathe dust/mist.
[2] Keep away from heat, sparks, and open flames.[12] Use in a well-ventilated area or under
local exhaust ventilation.[2]

o Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.[3] Keep away
from incompatible materials such as strong oxidizing agents, acids, acid anhydrides, and
acid chlorides.[1][3][12]

Accidental Release and Disposal

o Spill Cleanup: Shut off all ignition sources.[2] Ventilate the area. For liquid spills, absorb with
an inert material (e.g., sand, earth) and place in a suitable container for disposal.[2] For solid
spills, use a shovel to place the material into a waste container.[2]

» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
regulations.[2] This may involve dissolving the material in a combustible solvent and burning
it in a chemical incinerator.[2]

First-Aid Measures

Immediate medical attention is recommended in all cases of significant exposure. The following
decision tree outlines the initial response steps.
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Exposure Occurs

Route of Exposure?

Airborne Dermal Ocular Oral

v
[

l Inhalation

‘ Skin Contact

Eye Contact Ingestion

1. DO NOT induce vomiting.
2. Rinse mouth with water.
3. Never give anything by mouth to an
unconscious person.

1. Immediately remove contaminated clothing. 1. Immediately flush eyes with running water
2. Wash skin with soap and plenty of water for at least 15 minutes, lifting eyelids.
for at least 15 minutes. 2. Remove contact lenses, if present.

1. Move to fresh air.

2. If not breathing, give artificial respiration.
3. If breathing is difficult, give oxygen.

Seek Immediate Medical Attention
Show SDS/Label to Physician

Click to download full resolution via product page
Caption: First-Aid Decision Workflow for 2-Phenyl-2-propanol Exposure.

¢ Inhalation: Remove the victim to fresh air. If breathing is difficult, administer oxygen. If the
victim is not breathing, perform artificial respiration. Seek immediate medical attention.[2]

¢ Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin gently
and thoroughly with soap and running water for at least 15 minutes. Seek medical attention if
irritation develops or persists.[2]

« Eye Contact: Immediately flush eyes with plenty of running water for a minimum of 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
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and easy to do. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting.[2] If the victim is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[1][2]

Physical and Chemical Properties

Property Value References
Molecular Formula C9H120 [51[6]
Molar Mass 136.19 g/mol [51[6]

White to pale-yellow solid;

Appearance colorless to yellow liquid after [5][19]
melting

Melting Point 28-32 °C [51[20]

Boiling Point 202 °C [5]1[6]

Density 0.973 g/cm?3 at 20-25 °C [5][6]

B Insoluble in water; Soluble in
Solubility [1]5][6]
ethanol, ether, and benzene

Vapor Pressure 0.52 mm Hg at 37.8 °C [6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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